Cas no 916421-06-2 (3'-Methoxy-5'-(trifluoromethyl)acetophenone)

3'-Methoxy-5'-(trifluoromethyl)acetophenone is a fluorinated aromatic ketone derivative characterized by the presence of a methoxy group at the 3' position and a trifluoromethyl group at the 5' position. This compound is of interest in organic synthesis and pharmaceutical research due to its electron-withdrawing trifluoromethyl group, which enhances reactivity in nucleophilic substitution and coupling reactions. The methoxy substituent further modulates its electronic properties, making it a versatile intermediate for constructing complex molecules. Its stability under standard conditions and compatibility with various reaction conditions make it suitable for applications in medicinal chemistry and material science. The compound is typically handled under controlled environments due to its potential sensitivity.
3'-Methoxy-5'-(trifluoromethyl)acetophenone structure
916421-06-2 structure
Product Name:3'-Methoxy-5'-(trifluoromethyl)acetophenone
CAS No:916421-06-2
MF:C10H9F3O2
MW:218.172473669052
MDL:MFCD09025417
CID:2951306
PubChem ID:19702336
Update Time:2025-05-27

3'-Methoxy-5'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

    • 3'-甲氧基-5'-(三氟甲基)苯乙酮
    • 3'-METHOXY-5'-(TRIFLUOROMETHYL)ACETOPHENONE
    • 1-(3-Methoxy-5-(trifluoromethyl)phenyl)ethanone
    • 1-[3-methoxy-5-(trifluoromethyl)phenyl]ethan-1-one
    • 1-[3-METHOXY-5-(TRIFLUOROMETHYL)PHENYL]ETHANONE
    • Ethanone, 1-[3-methoxy-5-(trifluoromethyl)phenyl]-
    • AB49102
    • 1-(3-Methoxy-5-trifluoromethylphenyl)ethanone
    • JS-4652
    • 916421-06-2
    • SCHEMBL1189514
    • 1-(3-(Trifluoromethyl)-5-methoxyphenyl)ethanone
    • MFCD09025417
    • DB-210986
    • AKOS015956709
    • 3'-Methoxy-5'-(trifluoromethyl)acetophenone
    • MDL： MFCD09025417
    • Inchi： 1S/C10H9F3O2/c1-6(14)7-3-8(10(11,12)13)5-9(4-7)15-2/h3-5H,1-2H3
    • InChI Key： CHTIJVBYTQACDL-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C=C(C(C)=O)C=1)OC)(F)F

Computed Properties

  • Exact Mass: 218.05546401g/mol
  • Monoisotopic Mass: 218.05546401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26.3

3'-Methoxy-5'-(trifluoromethyl)acetophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M106965-250mg
3'-Methoxy-5'-(trifluoromethyl)acetophenone
 916421-06-2
250mg
 $ 190.00 2022-06-04
TRC
M106965-500mg
3'-Methoxy-5'-(trifluoromethyl)acetophenone
 916421-06-2
500mg
 $ 305.00 2022-06-04
Apollo Scientific
PC302307-1g
3'-Methoxy-5'-(trifluoromethyl)acetophenone
 916421-06-2 98%
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 £60.00 2024-07-28
Apollo Scientific
PC302307-5g
3'-Methoxy-5'-(trifluoromethyl)acetophenone
 916421-06-2 98%
5g
 £248.00 2024-07-28
abcr
AB264000-1 g
3'-Methoxy-5'-(trifluoromethyl)acetophenone, 97%; .
 916421-06-2 97%
1g
 €146.80 2023-06-22
abcr
AB264000-5 g
3'-Methoxy-5'-(trifluoromethyl)acetophenone, 97%; .
 916421-06-2 97%
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 €481.40 2023-06-22
Chemenu
CM315484-5g
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 916421-06-2 95%
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 $467 2024-07-20
abcr
AB264000-1g
3'-Methoxy-5'-(trifluoromethyl)acetophenone, 97%; .
 916421-06-2 97%
1g
 €146.60 2025-04-15
abcr
AB264000-5g
3'-Methoxy-5'-(trifluoromethyl)acetophenone, 97%; .
 916421-06-2 97%
5g
 €480.50 2025-04-15
1PlusChem
1P00GYM1-1g
3'-METHOXY-5'-(TRIFLUOROMETHYL)ACETOPHENONE
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 $122.00 2024-04-20

3'-Methoxy-5'-(trifluoromethyl)acetophenone Suppliers

Amadis Chemical Company Limited
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(CAS:916421-06-2)3'-Methoxy-5'-(trifluoromethyl)acetophenone
Order Number:A1198003
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:35
Price ($):150.0/248.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:916421-06-2)3'-Methoxy-5'-(trifluoromethyl)acetophenone
A1198003
Purity:99%/99%
Quantity:1g/5g
Price ($):150.0/248.0
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